Cas no 891104-58-8 (1-(4-chlorophenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea
• CAS No: 891104-58-8
• MF: C₁₈H₁₇ClFN₃O₂
• MW: 361.797886610031
• CID: 5515056
• Update Time: 2025-10-19

1-(4-chlorophenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-[(4-chlorophenyl)methyl]-N'-[1-(3-fluorophenyl)-5-oxo-3-pyrrolidinyl]-
• 1-(4-chlorophenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea

• Inchi： 1S/C18H17ClFN3O2/c19-13-6-4-12(5-7-13)10-21-18(25)22-15-9-17(24)23(11-15)16-3-1-2-14(20)8-16/h1-8,15H,9-11H2,(H2,21,22,25)
• InChI Key： WVYGTAYQAOJERZ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1)C(NC1CC(=O)N(C2=CC=CC(F)=C2)C1)=O

Additional information on 1-(4-chlorophenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea

1-(4-Chlorophenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea: A Comprehensive Overview

1-(4-Chlorophenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea, also known by its CAS number 891104-58-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of ureas, which are widely used in the synthesis of drugs, agrochemicals, and advanced materials. The structure of this compound is characterized by a urea functional group, a pyrrolidinone ring, and two aromatic substituents: a 4-chlorophenyl group and a 3-fluorophenyl group. These substituents contribute to the compound's unique physicochemical properties and biological activity.

The synthesis of 1-(4-Chlorophenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable for pharmacological studies. The compound's stability under various reaction conditions has been extensively studied, making it a reliable intermediate in organic synthesis.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. It has been investigated as a potential lead compound for the development of anti-inflammatory agents due to its ability to modulate key inflammatory pathways. Additionally, studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The incorporation of fluorine and chlorine substituents enhances the compound's bioavailability and selectivity, making it an attractive candidate for further drug development.

The environmental impact of CAS 891104-58-8 has also been a subject of recent research. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. Its toxicity profile has been evaluated in aquatic organisms, revealing low acute toxicity but potential chronic effects at higher concentrations. These findings underscore the importance of proper handling and disposal to minimize environmental risks.

From a structural perspective, the compound's molecular weight is approximately 407 g/mol, with a melting point around 220°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, facilitating its use in solution-based reactions. The presence of electron-withdrawing groups (EWGs) like chlorine and fluorine enhances the compound's reactivity towards nucleophilic attack, making it a versatile building block in organic synthesis.

In conclusion, 1-(4-Chlorophenyl)methyl-3-1-(3-fluorophenyl)-5-oxopyrrolidin-3-ylurea (CAS No. 891104-58-8) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for researchers across various disciplines. Continued exploration into its properties and applications is expected to yield further insights into its potential utility in addressing pressing scientific challenges.